Cas no 379257-04-2 (3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid)

3-(2,3-Dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid is a sulfonamide-based benzoic acid derivative featuring a 1,4-benzodioxine moiety. This compound is of interest in medicinal and synthetic chemistry due to its structural hybrid of a sulfonamide pharmacophore and a benzoic acid scaffold, which may confer potential biological activity. The 1,4-benzodioxine ring enhances stability and influences electronic properties, while the sulfonamido linkage offers versatility for further functionalization. Its well-defined molecular structure makes it suitable for applications in drug discovery, particularly as an intermediate in the synthesis of bioactive molecules. The compound’s purity and consistent performance are critical for research and development purposes, ensuring reproducibility in experimental studies.
3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid structure
379257-04-2 structure
Product Name:3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid
CAS No:379257-04-2
MF:C15H13NO6S
MW:335.33182311058
CID:3106006
PubChem ID:1226543
Update Time:2025-05-24

3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonylamino)-benzoic acid
    • 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid
    • CS-0220291
    • 3-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonylamino)benzoic acid
    • CHEMBL5491299
    • AKOS000811752
    • 3-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]benzoic acid
    • 379257-04-2
    • Oprea1_340697
    • 3-(2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamido)benzoic acid
    • G34670
    • Z45636575
    • EN300-06273
    • F1143-2058
    • 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoicacid
    • 3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid
    • C15H13NO6S
    • AF-399/15032014
    • 850-386-7
    • Inchi: 1S/C15H13NO6S/c17-15(18)10-2-1-3-11(8-10)16-23(19,20)12-4-5-13-14(9-12)22-7-6-21-13/h1-5,8-9,16H,6-7H2,(H,17,18)
    • InChI Key: ZOJIHMPEOUAVKG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(C=1)OCCO2)(NC1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

  • Exact Mass: 335.04635831Da
  • Monoisotopic Mass: 335.04635831Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 110Ų

3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1290961-50mg
3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid
379257-04-2 95%
50mg
¥1728.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1290961-100mg
3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid
379257-04-2 95%
100mg
¥1425.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1290961-250mg
3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid
379257-04-2 95%
250mg
¥2318.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1290961-500mg
3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid
379257-04-2 95%
500mg
¥3775.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1290961-1g
3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid
379257-04-2 95%
1g
¥6912.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1290961-2.5g
3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid
379257-04-2 95%
2.5g
¥12670.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1290961-5g
3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid
379257-04-2 95%
5g
¥18718.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1290961-10g
3-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]amino]benzoic acid
379257-04-2 95%
10g
¥27739.00 2024-05-16
Enamine
EN300-06273-0.05g
3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid
379257-04-2 95.0%
0.05g
$42.0 2025-03-21
Enamine
EN300-06273-0.1g
3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid
379257-04-2 95.0%
0.1g
$66.0 2025-03-21

Additional information on 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid

Comprehensive Overview of 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid (CAS No. 379257-04-2)

3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid (CAS No. 379257-04-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both a benzodioxine ring and a benzoic acid moiety in its structure makes it a promising candidate for further exploration in drug development and material science.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, particularly those with heterocyclic frameworks. This trend is reflected in the increasing number of searches for terms like "sulfonamide applications in medicine" and "benzodioxine derivatives in drug design." The compound 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid aligns perfectly with these research interests, as it combines the pharmacophoric features of both sulfonamides and benzodioxines.

The synthesis of 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid typically involves multi-step organic reactions, including sulfonylation and coupling processes. Researchers often inquire about "synthetic routes for benzodioxine sulfonamides" or "optimization of benzoic acid derivatives synthesis," highlighting the technical challenges associated with such compounds. The purity and yield of this compound are critical factors, especially when considering its potential use in high-value applications.

From a pharmacological perspective, the benzodioxine-sulfonamide hybrid structure offers intriguing possibilities. Recent studies have explored the "biological activity of sulfonamides with aromatic systems," a topic that frequently appears in academic literature and patent filings. The 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid molecule, with its balanced lipophilicity and hydrogen-bonding capacity, could potentially interact with various biological targets, making it a subject of ongoing investigation in medicinal chemistry.

In the context of material science, compounds like 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid are being examined for their potential in creating advanced polymeric materials. Searches for "sulfonamide-containing polymers" and "benzodioxine-based materials" have increased significantly, reflecting the interdisciplinary nature of this research area. The compound's ability to form stable hydrogen bonds and its aromatic character make it an interesting building block for functional materials.

Analytical characterization of 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for verifying the compound's structure and purity, topics that often appear in search queries like "analytical methods for sulfonamide characterization" and "quality control of benzodioxine derivatives." The reliable identification of this compound is essential for its proper application in various fields.

The stability and storage conditions of 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid are another area of practical importance. Researchers frequently search for information on "long-term stability of sulfonamide compounds" and "proper storage of benzoic acid derivatives." Understanding these aspects is crucial for maintaining the compound's integrity during transportation and storage, especially when used in sensitive applications.

Looking toward future developments, 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid represents an interesting case study in the design of multifunctional organic molecules. The growing interest in "structure-activity relationships of sulfonamides" and "molecular modification strategies for benzodioxines" suggests that this compound will continue to be relevant in chemical research. Its unique combination of structural elements offers numerous possibilities for further modification and optimization.

In conclusion, 3-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)benzoic acid (CAS No. 379257-04-2) stands as a compelling example of modern organic chemistry's potential to create sophisticated molecular architectures. As research into sulfonamide chemistry and benzodioxine applications continues to evolve, this compound is likely to remain at the forefront of scientific inquiry, bridging the gap between fundamental research and practical applications in various technological fields.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD